Calcium Ca-45

• IUPAC Name: calcium-45
• InChI: InChI=1S/Ca/i1+5
• InChI Key: OYPRJOBELJOOCE-BKFZFHPZSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [45Ca]
• Molecular Formula: Ca
• DSSTOX Substance ID: DTXSID001018252
• Molecular Weight: 44.956186 g/mol
• CAS No.: 13966-05-7

Description

Calcium-45 is a radioactive isotope of calcium, characterized by its emission of beta particles. It has a half-life of approximately 165 days and is commonly used in scientific research due to its radioactive properties . The beta particles emitted by Calcium-45 have a maximum energy of 0.252 MeV and an average energy of 0.075 MeV . This isotope is particularly useful in tracing and studying calcium dynamics in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium-45 can be produced through neutron activation of Calcium-44 in a nuclear reactor. The reaction involves bombarding Calcium-44 with neutrons, resulting in the formation of Calcium-45. The reaction can be represented as:

$$\text{Ca-44} + \text{n} \rightarrow \text{Ca-45} + \gamma$$Ca-44+n→Ca-45+γ

Industrial Production Methods: In an industrial setting, Calcium-45 is typically produced in nuclear reactors where Calcium-44 is exposed to a neutron flux. The process involves careful control of neutron exposure to ensure the desired isotope is produced efficiently. The resulting Calcium-45 is then extracted and purified for use in various applications .

Chemical Reactions Analysis

Types of Reactions: Calcium-45 undergoes several types of chemical reactions, including:

Oxidation: Calcium-45 can react with oxygen to form calcium oxide.

Reduction: Calcium-45 can be reduced from its oxide form back to elemental calcium.

Substitution: Calcium-45 can participate in substitution reactions where it replaces another element in a compound.

Common Reagents and Conditions:

Oxidation: Typically involves exposure to oxygen or air at elevated temperatures.

Reduction: Often involves the use of reducing agents such as hydrogen or carbon at high temperatures.

Substitution: Can occur in aqueous solutions where Calcium-45 ions replace other cations in a compound.

Major Products:

Oxidation: Calcium oxide (CaO)

Reduction: Elemental calcium (Ca)

Substitution: Various calcium-containing compounds depending on the reaction.

Scientific Research Applications

Calcium-45 has a wide range of applications in scientific research:

Chemistry: Used as a tracer to study calcium dynamics in chemical reactions and processes.

Biology: Employed in studies of calcium metabolism and transport in biological systems. It helps in understanding calcium’s role in cellular functions and bone formation.

Medicine: Utilized in medical research to investigate calcium’s role in various physiological processes and diseases, including osteoporosis and calcium-related disorders.

Industry: Applied in the development of new materials and technologies that involve calcium compounds

Mechanism of Action

Calcium-45 exerts its effects primarily through its radioactive decay, emitting beta particles that can be detected and measured. This property makes it an excellent tracer for studying calcium dynamics. In biological systems, Calcium-45 can be incorporated into calcium pathways, allowing researchers to track its movement and interactions within cells and tissues. The beta particles emitted by Calcium-45 interact with surrounding molecules, providing valuable data on calcium’s role in various processes .

Comparison with Similar Compounds

Calcium-45 is unique among calcium isotopes due to its radioactive properties. Other stable isotopes of calcium include Calcium-40, Calcium-42, Calcium-43, and Calcium-44. Unlike these stable isotopes, Calcium-45 undergoes beta decay, making it particularly useful for tracing and studying dynamic processes involving calcium. The table below highlights the key differences:

Isotope	Stability	Half-life	Primary Use
Calcium-40	Stable	N/A	General biological and chemical studies
Calcium-42	Stable	N/A	NMR studies
Calcium-43	Stable	N/A	NMR studies
Calcium-44	Stable	N/A	Precursor for Calcium-45 production
Calcium-45	Radioactive	165 days	Tracing and dynamic studies

Calcium-45’s radioactive nature sets it apart, providing unique advantages in research applications where tracing and dynamic analysis are essential .

Biological Activity

Calcium-45 ($^{45}$Ca) is a radioactive isotope of calcium, primarily used in biological research due to its unique properties as a tracer. This article examines the biological activity of $^{45}$Ca, highlighting its applications in various studies, mechanisms of action, and implications for health and disease.

Overview of Calcium-45

Calcium is an essential element in biological systems, playing a crucial role in numerous physiological processes such as bone formation, neurotransmission, and muscle contraction. The radioactive isotope $^{45}$Ca emits beta particles, allowing for its detection and quantification in biological tissues. Its half-life of approximately 162.7 hours makes it suitable for short-term studies without prolonged radiation exposure.

Mechanisms of Biological Activity

The biological activity of $^{45}$Ca is primarily attributed to its ability to substitute for stable calcium isotopes in biological systems. This substitution can be observed in:

• Bone Metabolism : $^{45}$Ca is extensively used to study calcium metabolism in bones. It allows researchers to trace the incorporation of calcium into bone tissue and assess the dynamics of bone remodeling.
• Cellular Uptake : The uptake of $^{45}$Ca by cells can be measured to evaluate cellular responses to various stimuli, such as hormones or drugs that influence calcium signaling pathways.

1. Bone Health Studies

Research utilizing $^{45}$Ca has provided insights into conditions such as osteoporosis and hypercalciuria. For instance, a study involving 54 radioisotope investigations demonstrated that patients with idiopathic hypercalciuria exhibited altered calcium metabolism when traced with $^{45}$Ca .

2. Toxicology

The effects of environmental toxins on calcium metabolism have also been explored using $^{45}$Ca. A study found that exposure to cadmium impacted bone calcium levels and $^{45}$Ca retention in nonpregnant mice, indicating potential risks associated with heavy metal exposure .

3. Intestinal Absorption

Investigations into the intestinal absorption of calcium have shown variability based on health conditions. Patients with osteomalacia absorbed less $^{45}$Ca compared to hyperparathyroid subjects who absorbed more .

Case Study 1: Osteoporosis

In a controlled study involving postmenopausal women with osteoporosis, researchers used $^{45}$Ca to measure bone turnover rates. Results indicated that treatment with bisphosphonates significantly reduced the rate of bone resorption as evidenced by decreased $^{45}$Ca release from bone tissue .

Case Study 2: Hypercalciuria

A cohort study analyzed patients with hypercalciuria using $^{45}$Ca as a tracer to understand renal handling of calcium. The findings revealed that these patients had an increased fractional excretion of calcium compared to healthy controls, suggesting a renal adaptation mechanism in response to elevated serum calcium levels .

Data Tables

Study Focus	Findings	Reference
Bone Metabolism	Altered calcium metabolism in hypercalciuria
Toxicology	Cadmium exposure affects bone calcium levels
Intestinal Absorption	Variable absorption rates based on health status